Cas no 826990-62-9 (2-Methyl-6-(trifluoromethyl)benzofuran-3-carbonitrile)

• Product Name: 2-Methyl-6-(trifluoromethyl)benzofuran-3-carbonitrile
• CAS No: 826990-62-9
• MF: C₁₁H₆F₃NO
• MW: 225.166653156281
• CID: 715916
• Update Time: 2023-08-03

2-Methyl-6-(trifluoromethyl)benzofuran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Benzofurancarbonitrile,2-methyl-6-(trifluoromethyl)-
• 3-Benzofurancarbonitrile,2-methyl-6-(trifluoromethyl)-(9CI)
• 2-Methyl-6-(trifluoromethyl)benzofuran-3-carbonitrile

• Inchi： 1S/C11H6F3NO/c1-6-9(5-15)8-3-2-7(11(12,13)14)4-10(8)16-6/h2-4H,1H3
• InChI Key： XTWWLWFYPDUBLI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(C#N)=C(C)OC=2C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 319
• Topological Polar Surface Area: 36.9